1-(4-((4-Methylthiazol-2-yl)methyl)piperazin-1-yl)-2-phenylbutan-1-one hydrochloride

• IUPAC Name: 1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-2-phenylbutan-1-one;hydrochloride
• InChI: InChI=1S/C19H25N3OS.ClH/c1-3-17(16-7-5-4-6-8-16)19(23)22-11-9-21(10-12-22)13-18-20-15(2)14-24-18;/h4-8,14,17H,3,9-13H2,1-2H3;1H
• InChI Key: FOJPAWVFNJSVOX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)CC3=NC(=CS3)C.Cl
• Molecular Formula: C19H26ClN3OS
• Molecular Weight: 379.9 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C17H22ClN3O2S. It contains a thiazole ring, which is a heterocyclic compound consisting of a five-membered aromatic ring with one sulfur atom and one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, compounds with a thiazole ring have been synthesized by reacting 1-(4-methyl-2-(methylamino)thiazol-5-yl)ethanone and 1-(4-methyl-2-(ethylamino)thiazol-5-yl)ethanone with various aromatic aldehydes. The products obtained subsequently underwent multistep reactions to produce the final compounds.

Molecular Structure Analysis

The molecular structure of this compound was analyzed based on IR, 1H, 13C NMR and mass spectral data. The thiazole ring in the molecule consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Chemical Reactions Analysis

The thiazole ring in the molecule has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 367.89. Further properties such as melting point and IR spectra have been analyzed for similar compounds.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• MTMP has been investigated for its potential as an antitumor and cytotoxic agent. Researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on human tumor cell lines. .

Medicinal Relevance

• Thiazole, the core structure of MTMP, plays a crucial role in various clinically used anticancer drugs. Examples include:
  • .

Anti-Inflammatory Potential

• While specific studies on MTMP’s anti-inflammatory effects are scarce, related compounds have shown promise. .

Mechanism of Action

Target of action

Compounds with similar structures, such as N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides, have been evaluated for anti-inflammatory activity . They showed high IC50 values for COX-1 inhibition , suggesting that they might target the COX-1 enzyme.

Biochemical pathways

The inhibition of COX-1 would affect the prostaglandin synthesis pathway, reducing the production of prostaglandins that promote inflammation, pain, and fever .

Result of action

If your compound acts similarly to the related compounds, it might exhibit anti-inflammatory effects by reducing prostaglandin production .